3-Methoxy-1-(3-methoxyphenyl)propan-1-amine

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 3-methoxy-1-(3-methoxyphenyl)propan-1-amine
• InChI: InChI=1S/C11H17NO2/c1-13-7-6-11(12)9-4-3-5-10(8-9)14-2/h3-5,8,11H,6-7,12H2,1-2H3
• InChI Key: SZDPVCGIVMRAAH-UHFFFAOYSA-N
• Canonical SMILES: COCCC(C1=CC(=CC=C1)OC)N

Description

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine is an organic compound with the molecular formula C11H17NO2. It is a colorless to yellow liquid with a molecular weight of 195.26 g/mol . This compound is used in various fields, including organic synthesis and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine can be achieved through several methods. One common approach involves the reaction of anisole with propylamine under appropriate reaction conditions . Another method includes the use of 3-(4-methoxyphenoxy)propanenitrile as a starting material, which is then converted to the desired amine through a series of chemical reactions .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of these methods are often proprietary and vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it to the corresponding alcohols or amines.

Substitution: It can undergo nucleophilic substitution reactions, where the methoxy group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce alcohols .

Scientific Research Applications

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: This compound is studied for its potential biological activities and interactions with biomolecules.

Industry: It is used in the production of specialty chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by modulating neurotransmitter systems in the central nervous system, particularly those involving serotonin, dopamine, and norepinephrine . This modulation can lead to changes in mood, cognition, and behavior, making it a potential candidate for the treatment of depression and other mood disorders .

Comparison with Similar Compounds

Similar Compounds

3-(4-Methoxyphenyl)propan-1-amine: This compound is similar in structure and is used as a psychostimulant.

3-(4-Methoxyphenoxy)propan-1-amine: Another structurally related compound used in organic synthesis.

1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one: A compound with similar functional groups used in medicinal chemistry.

Uniqueness

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine is unique due to its specific substitution pattern and the presence of two methoxy groups, which can influence its chemical reactivity and biological activity. This makes it a valuable compound for research and development in various scientific fields .